Cas no 2171450-71-6 (4-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybutanoic acid)

• Product Name: 4-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybutanoic acid
• CAS No: 2171450-71-6
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6425505
• PubChem ID: 165584562
• Update Time: 2025-06-08

4-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybutanoic acid
• 4-[(2S)-3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methoxybutanoic acid
• EN300-1524834
• 2171450-71-6

• Inchi： 1S/C26H30N2O6/c1-33-23(25(30)31)12-13-27-24(29)22(14-16-10-11-16)28-26(32)34-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21-23H,10-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t22-,23?/m0/s1
• InChI Key： CTJXEDDOKXEVIN-NQCNTLBGSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H](C(NCCC(C(=O)O)OC)=O)CC1CC1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 4-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybutanoic acid

Introduction to 4-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybutanoic Acid (CAS No. 2171450-71-6)

4-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybutanoic acid, identified by its CAS number 2171450-71-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which includes a cyclopropyl moiety, an amino group protected by a fluoren-9-yl methoxycarbonyl group, and a carboxylic acid moiety. These structural features contribute to its unique chemical properties and biological interactions, which are being thoroughly investigated in various research settings.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The compound 4-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybutanoic acid has emerged as a promising candidate in this context due to its ability to interact with specific targets within cellular machinery.

One of the key areas of research involving this compound is its potential role in cancer therapy. Studies have shown that the structural features of this molecule can interfere with critical signaling pathways that are often dysregulated in cancer cells. Specifically, the presence of the cyclopropyl group and the amino acid backbone suggests that it may be capable of inhibiting enzymes or receptors that are involved in tumor growth and progression. Furthermore, the fluoren-9-yl methoxycarbonyl protection on the amino group enhances its stability and bioavailability, making it more suitable for pharmacological applications.

The carboxylic acid moiety at the end of the molecule also plays a crucial role in its biological activity. This group can participate in hydrogen bonding interactions with various biomolecules, including proteins and nucleic acids. Such interactions are essential for modulating the activity of enzymes and receptors that are critical for cellular function. In particular, studies have indicated that compounds with similar structural motifs can exhibit inhibitory effects on kinases and other enzymes that are implicated in cancer cell proliferation.

In addition to its potential applications in oncology, this compound has also been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cardiovascular conditions. The ability of 4-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybutanoic acid to modulate inflammatory pathways has been demonstrated in preclinical studies, where it was shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of inflammatory cascades.

The stereochemistry of this compound, particularly the (2S) configuration at the chiral center, is another important aspect that contributes to its biological activity. Chiral molecules often exhibit different biological responses depending on their stereochemical configuration, making the precise control of stereochemistry essential for optimizing pharmacological properties. The (2S) configuration has been found to enhance binding affinity and selectivity towards target biomolecules, which is crucial for developing effective therapeutic agents.

Recent advancements in synthetic chemistry have enabled researchers to produce increasingly complex molecules with high precision and yield. The synthesis of 4-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybutanoic acid represents a significant achievement in this regard, as it involves multiple steps that require careful optimization to ensure high purity and enantiomeric excess.

The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has been instrumental in characterizing the structure of this compound. These techniques provide detailed information about the molecular structure, including the arrangement of atoms and functional groups, as well as their connectivity. This information is crucial for understanding how the compound interacts with biological targets and for designing further modifications to improve its pharmacological properties.

In conclusion, 4-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybutanoic acid (CAS No. 2171450-71-6) is a highly promising compound with significant potential in pharmaceutical research. Its intricate molecular structure, unique functional groups, and favorable stereochemical configuration make it an attractive candidate for further development into therapeutic agents targeting various diseases. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound is poised to play a crucial role in advancing drug discovery efforts.